3-Bromo-4,5-dihydroxybenzoic acid
Overview
Description
3-Bromo-4,5-dihydroxybenzoic acid is a dihydroxybenzoic acid that is 4,5-dihydroxybenzoic acid carrying an additional bromo substituent at position 3. It has a role as an algal metabolite and a marine xenobiotic metabolite . It is a white to light yellow crystal powder .
Synthesis Analysis
The synthesis and evaluation of 3,4-dihydroxybenzoic acid derivatives have been reported. The synthesized compounds were tested by the 2,2-diphenyl-2-picrylhydrazyl (DPPH) method showing a radical scavenging ability .Molecular Structure Analysis
A molecular recognition study of 3,5-dihydroxybenzoic acid and its bromo derivative 4-bromo-3,5-dihydroxybenzoic acid with the N-donor compounds has been reported . The crystal packing of the title compound is influenced by O—H⋯O hydrogen bonds .Chemical Reactions Analysis
3-Bromo-4,5-dihydroxybenzoic acid is a dihydroxybenzoic acid that is 4,5-dihydroxybenzoic acid carrying an additional bromo substituent at position 3 .Physical And Chemical Properties Analysis
The molecular weight of 3-Bromo-4,5-dihydroxybenzoic acid is 233.02 g/mol . It has a Hydrogen Bond Donor Count of 3 and a Hydrogen Bond Acceptor Count of 4 .Scientific Research Applications
Medical Applications
3-Bromo-4,5-dihydroxybenzoic acid has shown potential in the medical field due to its biochemical and antioxidant capabilities. It’s part of the hydroxybenzoic acids group, which are known for their health benefits, including anti-inflammatory, antimicrobial, and anticancer properties . This compound could be instrumental in developing new treatments for chronic diseases and conditions.
Cosmetic Industry
In cosmetics, the antioxidant properties of 3-Bromo-4,5-dihydroxybenzoic acid can be harnessed to protect skin cells against oxidative damage. It activates the Nrf2/HO-1 pathway, which is crucial for maintaining skin health and preventing aging caused by oxidative stress .
Food Technology
Hydroxybenzoic acids, including 3-Bromo-4,5-dihydroxybenzoic acid, are significant in food technology for their organoleptic characteristics. They contribute to the typical flavors and aromas of various foods. Additionally, their antioxidant nature helps in preserving food quality and extending shelf life .
Environmental Science
The compound’s role in environmental science is linked to its presence in marine algae, where it contributes to ecological balance and chemical defense mechanisms. Bromophenols derived from marine algae, which include compounds like 3-Bromo-4,5-dihydroxybenzoic acid, have been studied for their bioactivity and potential environmental applications .
Materials Science
3-Bromo-4,5-dihydroxybenzoic acid has applications in materials science, particularly in the development of new materials with specific biochemical properties. Its structural characteristics can influence the physical and chemical properties of materials, making it valuable for research in this area .
Analytical Chemistry
In analytical chemistry, 3-Bromo-4,5-dihydroxybenzoic acid can be used as a reagent or a standard for various analytical techniques. Its well-defined structure and properties make it suitable for use in chromatography and spectrometry, aiding in the identification and quantification of substances .
Mechanism of Action
Target of Action
It’s known that similar compounds can interact with various cellular components, influencing their function and leading to a range of biological effects .
Mode of Action
It’s likely that the compound interacts with its targets, leading to changes in their function. This can result in a variety of downstream effects, depending on the specific target and the context in which the interaction occurs .
Biochemical Pathways
The downstream effects of these interactions would depend on the specific pathways involved .
Pharmacokinetics
These properties would have a significant impact on the compound’s bioavailability, determining how much of the compound reaches its targets and how long it remains active in the body .
Result of Action
Given the compound’s potential range of targets and pathways, it could have a variety of effects at the molecular and cellular level .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Bromo-4,5-dihydroxybenzoic acid . Factors such as pH, temperature, and the presence of other molecules can affect how the compound interacts with its targets and how stable it is in various environments .
Safety and Hazards
properties
IUPAC Name |
3-bromo-4,5-dihydroxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrO4/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,9-10H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XCTQCHNCFZFEGN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1O)O)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60210123 |
Source
|
| Record name | Protocatechuic acid, 5-bromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60210123 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-4,5-dihydroxybenzoic acid | |
CAS RN |
61203-46-1 |
Source
|
| Record name | 3-Bromo-4,5-dihydroxybenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=61203-46-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Protocatechuic acid, 5-bromo- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0061203461 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Protocatechuic acid, 5-bromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60210123 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-bromo-4,5-dihydroxybenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.056.939 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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